Cas no 2171823-24-6 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid
• CAS No: 2171823-24-6
• MF: C₂₆H₂₈N₂O₆
• MW: 464.510327339172
• CID: 6307769
• PubChem ID: 165806558
• Update Time: 2025-06-25

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid
• EN300-1516170
• 2171823-24-6
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]pyrrolidin-3-yl}acetic acid

• Inchi： 1S/C26H28N2O6/c29-24(30)11-16-9-10-28(12-16)25(31)22-13-33-15-23(22)27-26(32)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-23H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： JZIDXSLAVHVJGR-UHFFFAOYSA-N
• SMILES： O1CC(C(C1)C(N1CCC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.19473662g/mol
• Monoisotopic Mass: 464.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 752
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid

Professional Introduction to Compound with CAS No. 2171823-24-6 and Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid

Compound with the CAS number 2171823-24-6 and the product name 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular architecture of this compound incorporates several key functional groups that contribute to its biological activity, making it a promising candidate for further research and development.

The core structure of this compound is characterized by a pyrrolidinyl moiety linked to an acetic acid derivative. The presence of the 9H-fluoren-9-ylmethoxycarbonyl group in the molecule enhances its stability and solubility, which are critical factors for pharmaceutical efficacy. Additionally, the oxolane ring introduces a cyclic amine functionality, which is known to interact favorably with biological targets. These structural elements collectively contribute to the compound's potential as a pharmacological agent.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug design. The fluorenyl moiety, in particular, has been shown to improve metabolic stability and binding affinity in various therapeutic contexts. In the case of this compound, the 9H-fluoren-9-ylmethoxycarbonyl group not only enhances physicochemical properties but also plays a crucial role in modulating receptor interactions. This has led to increased interest in exploring its applications in treating a range of diseases, including oncological and inflammatory disorders.

The pyrrolidinyl ring in the molecular structure of this compound is another key feature that contributes to its biological activity. Pyrrolidine derivatives are well-documented for their role in modulating enzyme activity and receptor binding. Specifically, the 1-amino group attached to the oxolane ring enhances interactions with target proteins, making it an attractive scaffold for drug development. This has been particularly relevant in recent years, as researchers have sought to develop novel inhibitors targeting enzymes involved in disease pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. The combination of the fluorenylmethoxycarbonyl group and the pyrrolidinyl moiety has been shown to exhibit inhibitory effects on key enzymes involved in cancer progression. Preclinical studies have demonstrated that derivatives of this structure can disrupt signaling pathways such as MAPK and PI3K, which are frequently dysregulated in tumors. These findings have opened up new avenues for developing targeted therapies that could improve patient outcomes.

In addition to its oncological potential, this compound has shown promise in treating inflammatory conditions. The ability of the 9H-fluoren-9-ylmethoxycarbonyl group to enhance binding affinity suggests that it could be used to develop novel anti-inflammatory agents. Recent research has focused on identifying small molecules that can modulate inflammatory cytokine production and reduce oxidative stress. The structural features of this compound make it a strong candidate for further investigation in this area.

The synthesis and optimization of this compound have been areas of active research. Advances in synthetic methodologies have enabled researchers to modify key functional groups while maintaining biological activity. Techniques such as solid-phase peptide synthesis and transition-metal-catalyzed reactions have been particularly useful in constructing complex molecules like this one. These advancements have not only improved yields but also allowed for greater flexibility in designing derivatives with enhanced properties.

The pharmacokinetic profile of this compound is another critical aspect that has been extensively studied. The presence of the fluorenylmethoxycarbonyl group contributes to improved bioavailability, while the acetic acid derivative ensures good solubility in aqueous environments. These properties are essential for developing drugs that can be administered orally or intravenously with high efficacy. Additionally, studies have shown that modifications to the oxolane ring can further optimize pharmacokinetic parameters without compromising biological activity.

Future directions for research on this compound include exploring its potential as a lead molecule for drug development programs. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area. The integration of computational modeling techniques will also play a crucial role in predicting binding affinities and optimizing molecular structures before experimental validation.

In conclusion, compound with CAS number 2171823-24-6 and product name 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylpyrrolidin-3-yl}acetic acid represents a significant advancement in pharmaceutical chemistry with considerable therapeutic potential. Its unique structural features, including the fluorenylmethoxycarbonyl group and pyrrolidinyl moiety, make it an attractive candidate for further research and development. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in developing innovative treatments for various medical conditions.